molecular formula C7H14ClNO3 B1462354 2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride CAS No. 1803608-83-4

2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride

Cat. No.: B1462354
CAS No.: 1803608-83-4
M. Wt: 195.64 g/mol
InChI Key: MEEJSDSHMAEMIH-UHFFFAOYSA-N
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Description

“2-(Methoxymethyl)pyrrolidine-2-carboxylic acid hydrochloride” is an organic compound with the CAS Number: 1803608-83-4 . It has a molecular weight of 195.65 . The compound appears as a powder and is typically stored at room temperature .


Molecular Structure Analysis

The IUPAC Name for this compound is this compound . Its Inchi Code is 1S/C7H13NO3.ClH/c1-11-5-7(6(9)10)3-2-4-8-7;/h8H,2-5H2,1H3,(H,9,10);1H .


Physical and Chemical Properties Analysis

This compound has a molecular weight of 195.65 . It appears as a powder and is typically stored at room temperature . The compound’s chemical formula is C7H14ClNO3 .

Safety and Hazards

Specific safety data for this compound is currently unavailable online . It’s always recommended to request an SDS or contact the supplier for more assistance regarding safety information.

Properties

IUPAC Name

2-(methoxymethyl)pyrrolidine-2-carboxylic acid;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H13NO3.ClH/c1-11-5-7(6(9)10)3-2-4-8-7;/h8H,2-5H2,1H3,(H,9,10);1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MEEJSDSHMAEMIH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCC1(CCCN1)C(=O)O.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H14ClNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

195.64 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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